5-Chloro-3-iodo-2-methoxybenzoic acid methyl ester

• Molecular Formula: C9H8ClIO3
• Molecular Weight: 326.51 g/mol
• IUPAC Name: methyl 5-chloro-3-iodo-2-methoxybenzoate
• InChI: InChI=1S/C9H8ClIO3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,1-2H3
• InChI Key: WREIFPOBGIIDEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1I)Cl)C(=O)OC

Description

5-Chloro-3-iodo-2-methoxybenzoic acid methyl ester is a useful research compound. Its molecular formula is C9H8ClIO3 and its molecular weight is 326.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-Chloro-2-hydroxy-3-iodo-benzoic acid 41 in DMF (40 mL) was treated with K2CO3 (5.70 g, 41 mmol) and then stirred for 15 min. The mixture was chilled to 0° C. under nitrogen and iodomethane (2.82 mL, 45 mmol) was added. This heterogeneous mixture was stirred for 18 h at 20° C. Additional K2CO3 (0.57 g, 4.1 mmol) and iodomethane (0.28 mL, 4.5 mmol) were added. After 6 h, the mixture was diluted with ether, washed with saturated NaHCO3, NaCl, and dried (Na2SO4). The solvent was removed under reduced pressure to give 5-Chloro-3-iodo-2-methoxybenzoic acid methyl ester 42 as a light purple crystalline solid (6.21 g, 93% yield).